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Compound of Interest

Compound Name:
tert-Butyl 3-amino-1H-indazole-1-

carboxylate

Cat. No.: B598187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physicochemical properties of tert-
Butyl 3-amino-1H-indazole-1-carboxylate. Due to the limited availability of experimentally

derived data for this specific compound, this document primarily presents computational

predictions and offers generalized experimental protocols for the determination of key

physicochemical characteristics.

Core Physicochemical Data
The following table summarizes the available physicochemical data for tert-Butyl 3-amino-1H-
indazole-1-carboxylate. It is important to note that a significant portion of this data is derived

from computational models and has not been experimentally verified.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b598187?utm_src=pdf-interest
https://www.benchchem.com/product/b598187?utm_src=pdf-body
https://www.benchchem.com/product/b598187?utm_src=pdf-body
https://www.benchchem.com/product/b598187?utm_src=pdf-body
https://www.benchchem.com/product/b598187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Data Type

Molecular Formula C₁₂H₁₅N₃O₂

Molecular Weight 233.27 g/mol

CAS Number 1204298-58-7

Boiling Point 395.3 ± 34.0 °C at 760 mmHg Calculated

Density 1.2 ± 0.1 g/cm³ Calculated

Melting Point Not Available

Flash Point 192.8 ± 25.7 °C Calculated

logP (Octanol-Water Partition

Coefficient)
2.2 Calculated

pKa Not Available

Solubility
Expected to be soluble in

organic solvents
Qualitative

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of tert-
Butyl 3-amino-1H-indazole-1-carboxylate are not readily available in the published literature.

Therefore, generalized and widely accepted methodologies for key experiments are provided

below. These protocols serve as a starting point for laboratory investigation.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: A small amount of the crystalline tert-Butyl 3-amino-1H-indazole-1-
carboxylate is finely ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

For an unknown compound, a rapid heating rate (10-20 °C/min) is initially used to

determine an approximate melting range.

The apparatus is allowed to cool. A fresh sample is then heated at a much slower rate (1-2

°C/min) as the temperature approaches the approximate melting point.

Data Recording: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting range is reported as T₁ - T₂. A narrow melting range (typically < 2 °C) is indicative of

a pure compound.

Qualitative Solubility Assessment
This protocol outlines a systematic approach to determining the solubility of a compound in

various solvents, which can provide insights into its polarity and the presence of acidic or basic

functional groups.

Materials:

Test tubes and rack

Vortex mixer (optional)
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Spatula or balance for measuring the compound

A selection of solvents:

Water (deionized)

5% (w/v) aqueous Sodium Hydroxide (NaOH)

5% (w/v) aqueous Sodium Bicarbonate (NaHCO₃)

5% (v/v) aqueous Hydrochloric Acid (HCl)

Organic solvents such as ethanol, methanol, dichloromethane, and ethyl acetate.

Procedure:

Initial Solvent Screening:

Approximately 10-20 mg of tert-Butyl 3-amino-1H-indazole-1-carboxylate is placed into

a series of labeled test tubes.

To each tube, 1 mL of a different solvent is added.

The tubes are agitated (e.g., by vortexing or vigorous shaking) for 1-2 minutes.

A visual inspection is made to determine if the compound has dissolved completely,

partially, or not at all. Observations are recorded.

Acid-Base Solubility:

If the compound is insoluble in water, its solubility in acidic and basic solutions is tested to

identify potential functional groups.

Basic Solution Test: To a fresh sample, 5% NaOH is added. If it dissolves, it suggests the

presence of an acidic functional group. A subsequent test with the weaker base, 5%

NaHCO₃, can help differentiate between strong and weak acids.
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Acidic Solution Test: If insoluble in water and basic solutions, a fresh sample is tested with

5% HCl. Dissolution indicates the presence of a basic functional group, such as an amine.

Workflow and Pathway Visualizations
The following diagrams illustrate logical workflows relevant to the characterization of a new

chemical entity like tert-Butyl 3-amino-1H-indazole-1-carboxylate.
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Synthesis & Purification
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Start with Compound

Test Solubility in Water
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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